molecular formula C5H11F2NO B6203029 3-amino-1,1-difluoro-3-methylbutan-2-ol CAS No. 1489534-39-5

3-amino-1,1-difluoro-3-methylbutan-2-ol

Cat. No. B6203029
CAS RN: 1489534-39-5
M. Wt: 139.1
InChI Key:
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Description

3-amino-1,1-difluoro-3-methylbutan-2-ol, also known as N-difluoromethyl-3-amino-2-methylbutanol, is an important organic compound used in a variety of applications. It is a fluorinated amino alcohol with a unique structure and properties. This compound has been studied extensively in scientific research, and its potential applications are being explored in many different fields.

Mechanism of Action

The mechanism of action of 3-amino-1,1-difluoro-3-methylbutan-2-ol is not fully understood, but it is believed to involve the formation of a difluoromethylated amine intermediate. This intermediate then undergoes a series of reactions, resulting in the formation of the final product. The exact mechanism of action is still being studied, and further research is needed to fully understand the process.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-1,1-difluoro-3-methylbutan-2-ol are not well understood. Studies have shown that this compound has a low toxicity and is not likely to cause any adverse effects when used in laboratory experiments. However, further research is needed to determine the potential long-term effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-1,1-difluoro-3-methylbutan-2-ol in laboratory experiments include its low toxicity, its relatively low cost, and its ability to be used as a model compound for studying the effects of fluorinated compounds on biological systems. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, and it can be difficult to obtain in large quantities. Additionally, it can be difficult to control the reaction conditions when using this compound in laboratory experiments.

Future Directions

There are many potential future directions for research on 3-amino-1,1-difluoro-3-methylbutan-2-ol. One potential direction is to further explore the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research could be done to explore the potential applications of this compound in various fields, such as drug development, biochemistry, and chemical engineering. Finally, further research could be done to develop more efficient and cost-effective methods of synthesizing this compound.

Synthesis Methods

The synthesis of 3-amino-1,1-difluoro-3-methylbutan-2-ol can be achieved through a variety of methods. The most common method is a two-step process involving the reaction of a difluoromethylation reagent with a primary amine. This reaction is typically carried out in the presence of a catalyst, such as triethylamine or pyridine. The resulting product is then reacted with a methylating agent, such as dimethyl sulfate or methyl iodide, to form the final product. Other methods of synthesis include the use of borane-mediated reductive amination, and the use of a catalytic hydrogenation reaction.

Scientific Research Applications

3-amino-1,1-difluoro-3-methylbutan-2-ol has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of fluorine substitution on the physical and chemical properties of organic compounds. It has also been used to study the binding of small molecules to proteins, and to explore the effects of fluorinated compounds on biological systems. In addition, this compound has been used to study the effects of fluorinated molecules on the structure and function of enzymes.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1,1-difluoro-3-methylbutan-2-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methyl-2-butanone", "hydrogen fluoride", "ammonia", "sodium hydroxide", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: 3-methyl-2-butanone is reacted with hydrogen fluoride to form 3,3-difluoro-2-methylbutan-2-ol.", "Step 2: The resulting product from step 1 is reacted with ammonia in the presence of sodium hydroxide to form 3-amino-3,3-difluoro-2-methylbutan-2-ol.", "Step 3: Sodium borohydride is added to the product from step 2 to reduce the carbonyl group to a hydroxyl group, forming 3-amino-1,1-difluoro-3-methylbutan-2-ol.", "Step 4: The final product is purified by recrystallization from a mixture of methanol and water." ] }

CAS RN

1489534-39-5

Product Name

3-amino-1,1-difluoro-3-methylbutan-2-ol

Molecular Formula

C5H11F2NO

Molecular Weight

139.1

Purity

95

Origin of Product

United States

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